Cas no 889973-56-2 (5-Methyl-4-(4-morpholinylmethyl)-2-thiophenecarbaldehyde)

• Product Name: 5-Methyl-4-(4-morpholinylmethyl)-2-thiophenecarbaldehyde
• CAS No: 889973-56-2
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 3103307
• PubChem ID: 4912936
• Update Time: 2025-05-20

5-Methyl-4-(4-morpholinylmethyl)-2-thiophenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-(4-morpholinylmethyl)-2-thiophenecarbaldehyde
• STK783533
• CS-0322037
• 5-METHYL-4-(MORPHOLINOMETHYL)-2-THIOPHENECARBALDEHYDE
• 5-methyl-4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde
• AB01333248-02
• NCGC00340070-01
• AKOS005620007
• 5-Methyl-4-(morpholinomethyl)thiophene-2-carbaldehyde
• 889973-56-2

• Inchi： 1S/C11H15NO2S/c1-9-10(6-11(8-13)15-9)7-12-2-4-14-5-3-12/h6,8H,2-5,7H2,1H3
• InChI Key： OXNWHJIVCWYBLL-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1C)CN1CCOCC1

Computed Properties

• Exact Mass: 225.08234989Da
• Monoisotopic Mass: 225.08234989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 5-Methyl-4-(4-morpholinylmethyl)-2-thiophenecarbaldehyde

Recent Advances in the Study of 5-Methyl-4-(4-morpholinylmethyl)-2-thiophenecarbaldehyde (CAS: 889973-56-2)

The compound 5-Methyl-4-(4-morpholinylmethyl)-2-thiophenecarbaldehyde (CAS: 889973-56-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene core and morpholine substituent, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmacophores.

One of the key areas of interest is the role of 5-Methyl-4-(4-morpholinylmethyl)-2-thiophenecarbaldehyde in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of this compound suggest it could serve as a scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this aldehyde exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Another significant development involves the use of 5-Methyl-4-(4-morpholinylmethyl)-2-thiophenecarbaldehyde in the synthesis of heterocyclic compounds with antimicrobial properties. Researchers have exploited its reactive aldehyde group to create Schiff bases and other derivatives, which have shown efficacy against a range of Gram-positive and Gram-negative bacteria. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that these derivatives could disrupt bacterial cell wall synthesis, offering a potential new avenue for combating antibiotic-resistant strains.

In addition to its therapeutic potential, the compound has also been investigated for its utility in chemical biology probes. Its ability to form stable covalent bonds with thiol groups makes it a valuable tool for labeling and studying protein interactions. A 2022 study in ACS Chemical Biology detailed the use of 5-Methyl-4-(4-morpholinylmethyl)-2-thiophenecarbaldehyde-based probes to map cysteine residues in proteomes, providing insights into redox signaling pathways.

Despite these promising findings, challenges remain in optimizing the compound's specificity and minimizing off-target effects. Future research directions may include structural modifications to enhance its binding affinity and selectivity, as well as in vivo studies to validate its therapeutic potential. Overall, 5-Methyl-4-(4-morpholinylmethyl)-2-thiophenecarbaldehyde represents a versatile and valuable molecule in the ongoing quest for new chemical entities in drug discovery and chemical biology.